Cas no 171888-75-8 (Benzeneacetic acid, -alpha--hydroxy-4-(2-methylpropyl)-, (R)- (9CI))

Benzeneacetic acid, -alpha--hydroxy-4-(2-methylpropyl)-, (R)- (9CI) structure
171888-75-8 structure
Product Name:Benzeneacetic acid, -alpha--hydroxy-4-(2-methylpropyl)-, (R)- (9CI)
CAS No:171888-75-8
MF:C12H16O3
MW:208.253643989563
CID:111426
Update Time:2023-04-01

Benzeneacetic acid, -alpha--hydroxy-4-(2-methylpropyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-hydroxy-4-(2-methylpropyl)-,(R)- (9CI)
    • Benzeneacetic acid, -alpha--hydroxy-4-(2-methylpropyl)-, (R)- (9CI)
    • Benzeneacetic acid, α-hydroxy-4-(2-methylpropyl)-, (R)- (9CI)
    • Inchi: 1S/C12H16O3/c1-8(2)7-9-3-5-10(6-4-9)11(13)12(14)15/h3-6,8,11,13H,7H2,1-2H3,(H,14,15)/t11-/m1/s1
    • InChI Key: JXPAIKLCYWSQED-LLVKDONJSA-N
    • SMILES: C1([C@@H](O)C(O)=O)=CC=C(CC(C)C)C=C1

Computed Properties

  • Exact Mass: 208.11
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.5A^2
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